2'-Methoxy-5-tetrazol-1-yl-biphenyl-3-carboxylic acid

• Molecular Formula: C15H12N4O3
• Molecular Weight: 296.28 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)-5-(tetrazol-1-yl)benzoic acid
• InChI: InChI=1S/C15H12N4O3/c1-22-14-5-3-2-4-13(14)10-6-11(15(20)21)8-12(7-10)19-9-16-17-18-19/h2-9H,1H3,(H,20,21)
• InChI Key: VKXVHPMZLRZGTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=CC(=C2)N3C=NN=N3)C(=O)O

Description

2'-Methoxy-5-tetrazol-1-yl-biphenyl-3-carboxylic acid is a useful research compound. Its molecular formula is C15H12N4O3 and its molecular weight is 296.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2′-methoxy-5-tetrazol-1-yl-biphenyl-3-carboxylic acid methyl ester (8.6 g, 27.7 mmol), 3N aqueous NaOH (28.5 mL) and MeOH (28.5 mL) was stirred at room temperature for 18 hours. The reaction mixture was filtered and the collected solid was partitioned between 1N aqueous HCl and methylene chloride. A white precipitate formed in the methylene chloride layer and was collected by filtration, washed with water and methylene chloride, and dried to give 4.2 g (46%) of 2′-methoxy-5-tetrazol-1-yl-biphenyl-3-carboxylic acid, MP=214.0-215.3° C., MS (M+H)=297.